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Abstract

Picrasidine M is a naturally occurring B-carboline alkaloid isolated from the root bark of
Picrasma quassioides BENNET. This technical guide provides a detailed overview of the known
physical and chemical properties of Picrasidine M, alongside a summary of the biological
activities observed in related compounds and the broader context of alkaloids from Picrasma
guassioides. Due to the limited availability of public data, this guide also highlights areas where
further research is critically needed.

Introduction

The Picrasma genus is a rich source of diverse alkaloids, with many exhibiting significant
pharmacological potential. Among these, the B-carboline alkaloids have attracted considerable
attention for their wide range of biological activities, including anti-inflammatory and anticancer
properties. Picrasidine M, a member of this family, was first isolated and its structure
elucidated in the mid-1980s. However, detailed experimental data and specific biological
studies on Picrasidine M remain scarce in publicly accessible literature. This guide aims to
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consolidate the available information on Picrasidine M and to provide a framework for future
research and development.

Physical and Chemical Properties

Comprehensive experimental data for the physical and chemical properties of Picrasidine M
are not widely available in the public domain. The following tables summarize the available
computed data from reputable chemical databases and the limited information from primary
literature references.

Table 1: General and Computed Physical & Chemical
Properties of Picrasidine M

Property Value Source
Molecular Formula C29H22N404 PubChem[1]
Molecular Weight 490.5 g/mol PubChem[1]
Monoisotopic Mass 490.16410520 Da PubChem[1]

Inferred from related
Appearance Yellow amorphous powder

compounds
Melting Point Data not available
Solubility Data not available
XLogP3-AA 4.3 PubChem[1]
Hydrogen Bond Donor Count 1 PubChem[1]
Hydrogen Bond Acceptor

5 PubChem[1]

Count
Rotatable Bond Count 4 PubChem[1]
Topological Polar Surface Area  89.5 A2 PubChem[1]

Table 2: Spectroscopic Data for Picrasidine M
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Detailed experimental spectroscopic data for Picrasidine M is not available in the searched
public literature. The structural elucidation was originally reported by Ohmoto et al. in 1985, but
the full spectral data from this publication could not be accessed.

Spectroscopic Technique Observed Data

1H NMR Data not available
13C NMR Data not available
Infrared (IR) Data not available
Ultraviolet-Visible (UV-Vis) Data not available
Mass Spectrometry (MS) Data not available

Biological Activity and Signaling Pathways

Specific biological studies on Picrasidine M are notably absent in the available literature.
However, the pharmacological activities of other picrasidine alkaloids and extracts from
Picrasma quassioides provide a strong indication of its potential therapeutic relevance.

Context from Related Picrasidine Alkaloids

e Anticancer Activity: Several picrasidine alkaloids have demonstrated potent anticancer
effects.

o Picrasidine G has been shown to decrease the viability of triple-negative breast cancer
cells by inhibiting the EGFR/STAT3 signaling pathway[1].

o Picrasidine | induces apoptosis in oral squamous cell carcinoma cells through the
downregulation of JINK phosphorylation and cell cycle arrest[2][3][4].

o Picrasidine J inhibits the metastasis of head and neck squamous cell carcinoma by
targeting the EMT pathway, KLK-10 expression, and ERK signaling[2][5].

» Anti-inflammatory Activity: Alkaloids from Picrasma quassioides are known to possess anti-
inflammatory properties[3][6].
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o Studies on various (-carboline alkaloids from this plant have shown inhibition of nitric
oxide (NO) production and pro-inflammatory cytokines like TNF-a and IL-6[6].

e Immunomodulatory Activity:

o Picrasidine S has been identified as a potent inducer of Type | interferon (IFN-I) and acts
as a vaccine adjuvant by activating the cGAS-IFN-I signaling pathway[5].

Given the structural similarities between Picrasidine M and other members of the picrasidine
family, it is plausible that it may share some of these biological activities. However, this requires
direct experimental verification.

Potential Signaling Pathways for Investigation

Based on the known mechanisms of related compounds, the following signaling pathways are
logical starting points for investigating the biological effects of Picrasidine M.

Potential Anti-inflammatory & Immunomodulatory Pathways

Inflammatory Cytokines
(TNF-a, IL-6)

Picrasidine M

STING

Potential Anticancer Pathways

Metastasis Inhibition
MAPK
(ERK, JNK)

Type | IFN

Picrasidine M

Apoptosis &
Cell Cycle Arrest
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Potential signaling pathways for Picrasidine M investigation.

Experimental Protocols

Detailed experimental protocols for the isolation, characterization, and biological evaluation of
Picrasidine M are not available in the public domain. However, based on the methodologies
reported for other picrasidine alkaloids, the following workflows can be proposed.

Proposed Isolation and Purification Workflow
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Silica Gel Column Chromatography
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A generalized workflow for the isolation of Picrasidine M.

General Workflow for Biological Activity Screening
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A proposed workflow for evaluating the biological activity of Picrasidine M.

Conclusion and Future Directions

Picrasidine M represents an understudied natural product with significant potential, given the
demonstrated activities of its structural analogs. The immediate and most critical need is the
acquisition and public dissemination of its complete physical, chemical, and spectroscopic
data. Following this, a systematic investigation into its biological properties, particularly its
anticancer and anti-inflammatory effects, is warranted. The signaling pathways and
experimental workflows outlined in this guide provide a strategic roadmap for researchers to
unlock the therapeutic potential of Picrasidine M. Such studies will be invaluable for drug
discovery and development professionals seeking novel lead compounds from natural sources.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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